Cas no 53783-12-3 (Cyclopenta[c]pyrrole-1,3-diamine,N1,N1,N3,N3-tetramethyl-)

Cyclopenta[c]pyrrole-1,3-diamine,N1,N1,N3,N3-tetramethyl- structure
53783-12-3 structure
Product Name:Cyclopenta[c]pyrrole-1,3-diamine,N1,N1,N3,N3-tetramethyl-
CAS No:53783-12-3
MF:C11H15N3
MW:189.256901979446
CID:378749
PubChem ID:143094
Update Time:2025-04-19

Cyclopenta[c]pyrrole-1,3-diamine,N1,N1,N3,N3-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopenta[c]pyrrole-1,3-diamine,N1,N1,N3,N3-tetramethyl-
    • 1-N,1-N,3-N,3-N-tetramethylcyclopenta[c]pyrrole-1,3-diamine
    • (3-dimethylaminocyclopenta[c]pyrrol-1-yl)-dimethyl-amine
    • 1,3-Bis(dimethylamino)-2-aza-pentalen
    • 1,3-bis(dimethylamino)-2-azapentalene
    • 2-Azapentalene, 1,3-bis(dimethylamino)-
    • AC1L3MGI
    • N,N,N',N'-tetramethylcyclopenta[c]pyrrole-1,3-diamine
    • NSC369729
    • DTXSID80202060
    • 53783-12-3
    • NSC 369729
    • NSC-369729
    • N1,N1,N3,N3-TETRAMETHYLCYCLOPENTA[C]PYRROLE-1,3-DIAMINE
    • Inchi: 1S/C11H15N3/c1-13(2)10-8-6-5-7-9(8)11(12-10)14(3)4/h5-7H,1-4H3
    • InChI Key: ZVMPGBYKPDWNTD-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1C2=CC=CC2=C(N=1)N(C)C

Computed Properties

  • Exact Mass: 189.12675
  • Monoisotopic Mass: 189.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 18.8Ų

Experimental Properties

  • PSA: 18.84

Cyclopenta[c]pyrrole-1,3-diamine,N1,N1,N3,N3-tetramethyl- Related Literature

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